Cas no 873-51-8 (Dichlorophenylborane)

Dichlorophenylborane structure
Dichlorophenylborane structure
Product Name:Dichlorophenylborane
CAS No:873-51-8
MF:C6H5BCl2
MW:158.82089972496
MDL:MFCD00013612
CID:83160
PubChem ID:253660022
Update Time:2024-10-26

Dichlorophenylborane Chemical and Physical Properties

Names and Identifiers

    • Dichlorophenylborane
    • dichloro(phenyl)borane
    • PHENYLBORON DICHLORIDE
    • NSC 93889
    • Phenyldichloroborane
    • Phenyldichloroboron
    • Borane, dichlorophenyl-
    • Dichlorophenylborane, 97%
    • DICHLORO-PHENYL-BORON
    • NCQDQONETMHUMY-UHFFFAOYSA-N
    • Q63409846
    • Phenylboron dibromide
    • Dichlorophenylboron
    • dichloro-(phenyl)borane
    • bis(chloranyl)-phenyl-borane
    • NSC93889
    • SBB071050
    • FCH1115016
    • D4367
    • Borine, dichlorophenyl- (6CI)
    • Dichlorophenylborane (ACI)
    • MFCD00013612
    • SCHEMBL29602
    • 873-51-8
    • DTXSID50236271
    • NSC-93889
    • AS-76062
    • A842104
    • Borine, dichlorophenyl-
    • Dichlorophenylborane, purum, >=98.0% (AT)
    • D90280
    • UNII-SLG75RQ9B6
    • InChI=1/C6H5BCl2/c8-7(9)6-4-2-1-3-5-6/h1-5
    • SLG75RQ9B6
    • AKOS015848816
    • MDL： MFCD00013612
    • Inchi： 1S/C6H5BCl2/c8-7(9)6-4-2-1-3-5-6/h1-5H
    • InChI Key： NCQDQONETMHUMY-UHFFFAOYSA-N
    • SMILES： ClB(C1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 157.98600
  • Monoisotopic Mass: 157.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 79.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.224 g/mL at 25 °C(lit.)
  • Melting Point: 7°C(lit.)
  • Boiling Point: 177°C(lit.)
  • Flash Point: 66 ºC
  • Refractive Index: n20/D 1.545(lit.)
  • Solubility: Soluble in water (Reacts violently).
  • Water Partition Coefficient: Soluble in water (Reacts violently).
  • PSA: 0.00000
  • LogP: 1.85940
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

Dichlorophenylborane Security Information

Dichlorophenylborane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dichlorophenylborane Pricemore >>

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Dichlorophenylborane Production Method

Production Method 1

768-32-1 768-32-1
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride
Reference
Arylhaloboranes
Haubold, Wolfgang; et al, Journal of Organometallic Chemistry, 1986, 315(1), 1-8

Production Method 2

768-32-1 768-32-1
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Dichloromethane
Reference
Borylation of arylsilanes. I. A general, easy, and selective access to phenyldihaloboranes
Kaufmann, Dieter, Chemische Berichte, 1987, 120(5), 853-4

Production Method 3

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Methyl iodide ,  Aluminum Solvents: Benzene
Reference
Synthesis of organoboranes
Muetterties, E. L., Journal of the American Chemical Society, 1960, 82, 4163-6

Production Method 4

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Aluminum ,  Aluminum chloride
Reference
Synthesis of aryl dichloroboranes
Muetterties, E. L., Journal of the American Chemical Society, 1959, 81,

Production Method 5

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride
Reference
Phenylboron dichloride
Miyaura, Norio, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1,

Production Method 6

31044-59-4 31044-59-4
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride Catalysts: Iron chloride (FeCl3) Solvents: Dichloromethane
Reference
Organoboranes. 55. Improved procedure for the conversion of representative achiral and chiral alkyl-, (E)-1-alkenyl and (Z)-1-alkenyl-, and arylboronates into the corresponding organyldichloroboranes
Brown, Herbert C.; et al, Organometallics, 1992, 11(9), 3094-7

Production Method 7

100-34-5 100-34-5
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Cytidylyl-(3′→5′)-uridine ,  Mercuric chloride
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) Chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 8

873-51-8 873-51-8
Reaction Conditions
1.1 -
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 9

1534-67-4 1534-67-4
873-51-8 873-51-8
941-78-6 941-78-6
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Dichloromethane ;  2 - 4 °C; 24 h, 22 °C
Reference
The preparation of pentafluorophenyldihaloboranes from pentafluorophenylmercurials C6F5HgR and BX3: the dramatic dependence of the reaction direction on the ligand R
Bardin, Vadim V. ; et al, Monatshefte fuer Chemie, 2019, 150(8), 1523-1531

Production Method 10

768-32-1 768-32-1
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Dichloromethane ;  15 min, -78 °C; 1 h, -78 °C; 12 h, -78 °C → rt
Reference
Regioselective Reductive Opening of Benzylidene Acetals with Dichlorophenylborane/Triethylsilane: Previously Unreported Side Reactions and How to Prevent Them
Henault, Jerome; et al, Journal of Organic Chemistry, 2022, 87(2), 963-973

Production Method 11

873-51-8 873-51-8
Reaction Conditions
Reference
Product subclass 7: hydroxyboranes
Miyaura, N., Science of Synthesis, 2004, 6, 257-300

Production Method 12

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Benzene ;  4 h, reflux
Reference
The preparation of pentafluorophenyldihaloboranes from pentafluorophenylmercurials C6F5HgR and BX3: the dramatic dependence of the reaction direction on the ligand R
Bardin, Vadim V. ; et al, Monatshefte fuer Chemie, 2019, 150(8), 1523-1531

Production Method 13

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) Chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 14

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride Solvents: Chlorobenzene ;  0.5 h, rt
Reference
The preparation of pentafluorophenyldihaloboranes from pentafluorophenylmercurials C6F5HgR and BX3: the dramatic dependence of the reaction direction on the ligand R
Bardin, Vadim V. ; et al, Monatshefte fuer Chemie, 2019, 150(8), 1523-1531

Production Method 15

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Mercuric chloride
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 16

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Mercuric chloride
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) Chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 17

873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Boron trichloride
Reference
Phenylboron dichloride
Miyaura, Norio, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1,

Production Method 18

100-34-5 100-34-5
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Mercuric chloride ,  Hydrochloric acid
1.2 Catalysts: Copper
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 19

873-51-8 873-51-8
Reaction Conditions
1.1 -
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 20

873-51-8 873-51-8
Reaction Conditions
1.1 100 °C
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) Chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 21

618-41-7 618-41-7
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Mercuric chloride
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-3

Production Method 22

618-41-7 618-41-7
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Mercuric chloride
2.1 Reagents: Boron trichloride
Reference
Phenylmercury(II) Chloride
Khanna, Rajinder N.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 23

3262-89-3 3262-89-3
873-51-8 873-51-8
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Octane
Reference
Boron compounds. 71. Novel organoboron-oxygen-haloaluminum compounds from triorganoboroxins with aluminum trihalides
Koester, Roland; et al, Chemische Berichte, 1986, 119(4), 1301-14

Production Method 24

873-51-8 873-51-8
1135-99-5 1135-99-5
Reaction Conditions
1.1 Catalysts: Boron trichloride
Reference
Boron Trichloride
Miyaura, Norio, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 25

879-05-0 879-05-0
1192-89-8 1192-89-8
873-51-8 873-51-8
941-78-6 941-78-6
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  3 h, reflux
2.1 Reagents: Boron trichloride Solvents: Dichloromethane ;  2 - 4 °C; 24 h, 22 °C
Reference
The preparation of pentafluorophenyldihaloboranes from pentafluorophenylmercurials C6F5HgR and BX3: the dramatic dependence of the reaction direction on the ligand R
Bardin, Vadim V. ; et al, Monatshefte fuer Chemie, 2019, 150(8), 1523-1531

Production Method 26

873-51-8 873-51-8
941-78-6 941-78-6
Reaction Conditions
1.1 Reagents: Mercury dibromide Solvents: Diethyl ether ;  4 h, reflux
2.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  3 h, reflux
3.1 Reagents: Boron trichloride Solvents: Dichloromethane ;  2 - 4 °C; 24 h, 22 °C
Reference
The preparation of pentafluorophenyldihaloboranes from pentafluorophenylmercurials C6F5HgR and BX3: the dramatic dependence of the reaction direction on the ligand R
Bardin, Vadim V. ; et al, Monatshefte fuer Chemie, 2019, 150(8), 1523-1531

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